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Abstract
This document provides a comprehensive technical overview of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 74205-15-5), a key chemical

intermediate. Due to the limited availability of specific experimental data in public literature, this

guide synthesizes predicted data, established chemical principles, and the well-documented

context of its precursor and final product to serve as a valuable resource for professionals in

chemical synthesis and drug development. The primary utility of this compound lies in its role

as a precursor in the synthesis of Sibutramine, a formerly marketed anti-obesity agent.

Chemical Identity and Physical Properties
1-(3-Methoxyphenyl)cyclobutanecarbonitrile is a substituted cyclobutane derivative

featuring a methoxyphenyl group and a nitrile functional group attached to the same carbon

atom.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 74205-15-5

Molecular Formula C₁₂H₁₃NO

Molecular Weight 187.24 g/mol

IUPAC Name 1-(3-methoxyphenyl)cyclobutane-1-carbonitrile

SMILES COC1=CC=CC(=C1)C1(C#N)CCC1

| InChI Key | MFGRIOOSDBSHEH-UHFFFAOYSA-N |

Table 2: Predicted Physicochemical Properties Note: The following data are computationally

predicted and have not been experimentally verified in available literature.

Property Predicted Value Source

Boiling Point 340.1 ± 35.0 °C ChemicalBook[1]

Density 1.10 ± 0.1 g/cm³ ChemicalBook[1]

Appearance Colorless to Light Yellow Liquid ChemicalBook[1]

Storage Sealed in dry, 2-8°C BLD Pharm, ChemicalBook[1]

Synthesis and Experimental Protocols
While this compound is commercially available, specific, peer-reviewed synthesis protocols are

not readily found. However, its synthesis can be reliably achieved via the phase-transfer

catalyzed alkylation of (3-Methoxyphenyl)acetonitrile with 1,3-dibromopropane. The following

section details the precursor synthesis and a representative protocol for the title compound.

Synthesis of Precursor: (3-Methoxyphenyl)acetonitrile
The starting material, (3-Methoxyphenyl)acetonitrile (CAS 19924-43-7), is a crucial building

block.[2] It is typically synthesized via the cyanation of m-methoxybenzyl chloride.
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Experimental Protocol: Synthesis of (3-Methoxyphenyl)acetonitrile This protocol is adapted

from a patented procedure for industrial synthesis.[3]

Setup: To a 500 mL four-necked flask equipped with a mechanical stirrer, condenser, and

dropping funnel, add sodium cyanide (51.5g, 1.05 mol) and water (110g).

Heating: Heat the mixture to 70°C with stirring.

Addition: Add m-methoxybenzyl chloride (156.6g, 1.0 mol) dropwise over a period of 2 hours.

Reaction: After the addition is complete, increase the temperature to 75-85°C and maintain

for 4 hours.

Workup: Cool the reaction mixture to approximately 50°C. Separate the organic and

aqueous layers. The organic layer consists of crude (3-Methoxyphenyl)acetonitrile.

Purification: The crude product can be purified by vacuum distillation to yield crystalline (3-

Methoxyphenyl)acetonitrile (Typical Yield: ~92%).

Representative Synthesis of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile
Disclaimer: This is a representative protocol based on established chemical principles for α-

alkylation of nitriles under phase-transfer conditions. It is intended for guidance and should be

optimized.

Reaction: (3-Methoxyphenyl)acetonitrile + 1,3-Dibromopropane → 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile

Experimental Protocol:

Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add

(3-Methoxyphenyl)acetonitrile (1 eq.), toluene (as solvent), and a phase-transfer catalyst

such as tetrabutylammonium bromide (0.1 eq.).

Reagent Addition: Add 1,3-dibromopropane (1.1 eq.).
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Base Addition: While stirring vigorously, add a 50% aqueous solution of sodium hydroxide (5-

10 eq.) dropwise. The reaction is often exothermic.

Reaction: Stir the biphasic mixture vigorously at room temperature or with gentle heating

(e.g., 40-50°C) for 12-24 hours, monitoring by TLC or GC-MS.

Quenching & Extraction: After completion, cool the mixture to room temperature and dilute

with water and an organic solvent (e.g., ethyl acetate or diethyl ether). Separate the layers.

Washing: Wash the organic layer sequentially with water and brine.

Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the residue by vacuum distillation or flash column chromatography on

silica gel to yield pure 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Synthesis Workflow Diagram```dot
// Nodes A [label="m-Methoxybenzyl\nChloride"]; B [label="(3-

Methoxyphenyl)acetonitrile\n(Precursor)"]; C [label="1,3-Dibromopropane"]; D [label="1-(3-
Methoxyphenyl)cyclobutanecarbonitrile\n(Target Compound)"]; E

[label="Sibutramine\n(Final Product)"];

// Edges A -> B [label=" NaCN, H₂O\n 75-85°C "]; B -> D [label=" NaOH (aq), Toluene\n Phase-

Transfer Catalyst "]; C -> D; D -> E [label=" Multi-step\n Grignard, Reduction,\n N-alkylation "]; }

Caption: Mechanism of action of Sibutramine at the neuronal synapse.

Safety and Handling
As a nitrile-containing compound, 1-(3-Methoxyphenyl)cyclobutanecarbonitrile should be

handled with care in a well-ventilated fume hood. Standard personal protective equipment

(gloves, safety glasses, lab coat) should be worn. Avoid inhalation, ingestion, and contact with

skin and eyes. In case of fire, use dry chemical, CO₂, or foam extinguishers.

Conclusion
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1-(3-Methoxyphenyl)cyclobutanecarbonitrile is a valuable, albeit sparsely documented,

chemical intermediate. Its significance is intrinsically linked to the synthesis of the

pharmacologically active molecule, Sibutramine. This guide provides a foundational

understanding of its properties, a representative synthesis, and its role in the broader context of

drug development, serving as a practical resource for chemical and pharmaceutical

researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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